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Compound of Interest

Compound Name: Chlorosuccinic acid

Cat. No.: B092236

Chemical Identification and Properties

(R)-2-Chlorosuccinic acid, also known as (R)-2-chlorobutanedioic acid, is a halogenated
derivative of succinic acid.[1] Its chiral nature makes it a crucial intermediate for the synthesis
of enantiomerically pure compounds.[2]

Table 1: Chemical Identifiers for (R)-2-Chlorosuccinic Acid

Identifier Value

CAS Number 3972-40-5[3][4][5]

Molecular Formula C4H5CIOA4[3][4][5]

Molecular Weight 152.53 g/mol [3][4][5]

IUPAC Name (2R)-2-chlorobutanedioic acid[4]

D-Chlorosuccinic acid, (R)-Chlorosuccinic acid,
Synonyms D-2-Chlorosuccinic acid, (R)-(+)-2-
CHLOROSUCCINIC ACID[3]

InChl Key QEGKXSHUKXMDRW-UWTATZPHSA-N[4][5]

Canonical SMILES C(--INVALID-LINK--CI)C(=0)O[4][5]

Table 2: Physicochemical Properties of (R)-2-Chlorosuccinic Acid
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Property Value
Melting Point 150-153 °CJ3]
Storage Temperature 2-8°C[3]
Hydrogen Bond Donor Count 2[4]
Hydrogen Bond Acceptor Count 4[4]
Rotatable Bond Count 3[4]
Topological Polar Surface Area 74.6 A?[4]
Complexity 133[4]

Synthesis of (R)-2-Chlorosuccinic Acid

A common method for the preparation of (R)-2-chloroalkanoic acids with high enantiomeric

purity is the diazotization of the corresponding (R)-2-amino acids. The synthesis of (R)-2-

chlorosuccinic acid can be achieved from D-aspartic acid.[3] The reaction proceeds with an

overall retention of configuration due to a double inversion mechanism that involves an

unstable a-lactone intermediate.

Experimental Protocol: Synthesis of (R)-2-
Chlorosuccinic Acid from D-Aspartic Acid

This protocol is based on the general method for the diazotization of a-amino acids.[6]

Materials and Reagents:

e D-Aspartic acid

o Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNO2)

e Sodium Carbonate (Na2CO?3)

e Deionized Water

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://pubchem.ncbi.nlm.nih.gov/compound/107520
https://www.benchchem.com/product/b092236?utm_src=pdf-body
https://www.benchchem.com/product/b092236?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6133975.htm
https://www.benchchem.com/product/b092236?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv8p0119
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Diethyl ether or other suitable extraction solvent
¢ Anhydrous Magnesium Sulfate (MgSO4)
Equipment:

e Three-necked round-bottom flask

e Mechanical stirrer

e Dropping funnel

e Thermometer

e Ice bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a thermometer, dissolve D-aspartic acid in 5 N hydrochloric acid.[6]
Cool the solution to 0-5 °C using an ice bath.

» Diazotization: Prepare a solution of sodium nitrite in deionized water. Add this solution
dropwise to the stirred D-aspartic acid solution over several hours, ensuring the temperature
is maintained between 0-5 °C. The slow addition is crucial to control the reaction rate and
minimize side reactions.

e Reaction Monitoring and Work-up: After the addition is complete, allow the reaction mixture
to stir at low temperature for an additional period. The progress of the reaction can be
monitored by the cessation of nitrogen gas evolution.

o Extraction: Once the reaction is complete, extract the aqueous mixture with a suitable
organic solvent like diethyl ether. Repeat the extraction multiple times to ensure complete
recovery of the product.
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» Drying and Evaporation: Combine the organic extracts and dry them over anhydrous
magnesium sulfate. Filter the drying agent and remove the solvent under reduced pressure
using a rotary evaporator to yield the crude (R)-2-chlorosuccinic acid.

 Purification: The crude product can be further purified by recrystallization from water to
remove any remaining impurities and achieve high enantiomeric purity.[6]

Safety Precautions:
e The reaction should be performed in a well-ventilated fume hood.

e Handle concentrated hydrochloric acid and sodium nitrite with appropriate personal
protective equipment (PPE), including gloves and safety goggles.

e The diazotization reaction can be exothermic and produce nitrogen oxides; therefore, slow
and controlled addition of sodium nitrite is essential.

Visualized Workflows and Relationships
Synthesis Workflow

The following diagram illustrates the experimental workflow for the synthesis of (R)-2-
chlorosuccinic acid.
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Synthesis of (R)-2-Chlorosuccinic Acid
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Caption: Experimental workflow for the synthesis of (R)-2-chlorosuccinic acid.
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Logical Relationship as a Chiral Building Block

(R)-2-chlorosuccinic acid serves as a versatile chiral synthon for the synthesis of more
complex, enantiomerically pure molecules.

Role as a Chiral Building Block
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Caption: Logical relationship of (R)-2-chlorosuccinic acid as a chiral synthon.

Applications

(R)-2-chlorosuccinic acid is a valuable intermediate in various chemical processes.[7] Its
primary application lies in its use as a starting material for the synthesis of other compounds,
particularly in the pharmaceutical and agrochemical industries.[2][7] The presence of a chiral
center and multiple functional groups allows for the creation of diverse and complex molecular
architectures. It is also utilized as a chiral resolving agent in research to separate and analyze
chiral compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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